(5-Oxaspiro[3.4]octan-6-yl)methanesulfonyl chloride

• IUPAC Name: 5-oxaspiro[3.4]octan-6-ylmethanesulfonyl chloride
• InChI: InChI=1S/C8H13ClO3S/c9-13(10,11)6-7-2-5-8(12-7)3-1-4-8/h7H,1-6H2
• InChI Key: YPIROZHLPTYHTN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CCC(O2)CS(=O)(=O)Cl
• Molecular Formula: C8H13ClO3S
• Molecular Weight: 224.71 g/mol

Description

“(5-Oxaspiro[3.4]octan-6-yl)methanesulfonyl chloride” is a chemical compound with the CAS Number: 2137854-82-9. It has a molecular weight of 224.71. It is in liquid form.

Molecular Structure Analysis

The IUPAC name for this compound is “(5-oxaspiro[3.4]octan-6-yl)methanesulfonyl chloride” and its InChI code is "1S/C8H13ClO3S/c9-13(10,11)6-7-2-5-8(12-7)3-1-4-8/h7H,1-6H2".

Physical And Chemical Properties Analysis

“(5-Oxaspiro[3.4]octan-6-yl)methanesulfonyl chloride” is a liquid at room temperature. It has a molecular weight of 224.71. The compound is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Activation of Hydroxyl Groups

One significant application is the activation of hydroxyl groups towards nucleophilic substitution, which is a common pathway to various functional derivatives. For instance, the reactions of specific spiro compounds with methanesulfonyl chloride (MsCl) have been studied, showing the formation of different derivatives depending on the substituents. This demonstrates the versatility of methanesulfonyl chloride in chemical synthesis, offering pathways to hexahydro and octahydro derivatives with significant yields (Khoroshunova et al., 2021).

Crystal Structure Determination

Another application is in the determination of crystal structures through synthesis and analysis. For example, the condensation reaction of a specific compound with 4-chlorobenzoyl chloride led to a structure determined by single-crystal X-ray diffraction. This showcases the role of methanesulfonyl chloride derivatives in elucidating molecular structures, contributing to our understanding of molecular geometry and interactions (Wang et al., 2011).

Electrochemical Studies

In electrochemical studies, methanesulfonyl chloride (MSC) forms an ionic liquid with aluminum chloride, which has been used to study the electrochemical properties of vanadium pentoxide films. This application is particularly relevant in the development of cathode materials for sodium-ion batteries, demonstrating the utility of methanesulfonyl chloride in creating ionic liquids for electrochemical research (Su et al., 2001).

Cycloaddition Reactions

Cycloaddition reactions involving methanesulfonyl chloride derivatives have been explored to generate 5-oxa-2,6-diazaspiro[3.4]octan-1-one derivatives. These reactions demonstrate the compound's utility in forming complex molecular structures with potential applications in medicinal chemistry and materials science (Chiaroni et al., 2000).

Safety and Hazards

The compound has been classified with the GHS05 pictogram, indicating that it is corrosive. The signal word for this compound is “Danger” and it has the hazard statement H314, indicating that it causes severe skin burns and eye damage. The precautionary statements associated with this compound include P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, and P501.